Cas no 1339156-59-0 (1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone)

• Product Name: 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone
• CAS No: 1339156-59-0
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 5250703
• Update Time: 2025-05-25

1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-[(2-methylphenyl)sulfanyl]ethan-1-one
• 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone

• Inchi： 1S/C12H14OS/c1-9-4-2-3-5-12(9)14-8-11(13)10-6-7-10/h2-5,10H,6-8H2,1H3
• InChI Key： PIDKOHNVWMMVIT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)CC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone

1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone: A Comprehensive Overview

1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone (CAS No. 1339156-59-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopropyl group and sulfanyl functional group, exhibits intriguing structural and chemical properties that make it a valuable subject for research and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone is defined by its cyclopropane ring, which introduces strain and reactivity into the molecule. The sulfanyl group (-S-) attached to the ethanone backbone further enhances its chemical versatility. Recent studies have highlighted the importance of such strained ring systems in organic synthesis, particularly in the development of novel catalysts and bioactive molecules. Researchers have explored the use of this compound as a precursor for synthesizing complex sulfur-containing heterocycles, which are of interest in drug discovery.

One of the most notable aspects of 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone is its potential as a building block in medicinal chemistry. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, has been extensively studied. For instance, recent work published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that further exploration into its pharmacological properties could lead to novel therapeutic agents.

In terms of synthesis, the preparation of 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of a cyclopropyl-containing intermediate with a sulfanyl-containing precursor under catalytic conditions. Recent advancements in catalysis, particularly the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these syntheses. This has enabled researchers to explore a wider range of derivatives with diverse functional groups.

The electronic properties of 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone also make it an attractive candidate for applications in materials science. The compound's ability to act as a mild oxidizing agent has been leveraged in the development of new materials for energy storage systems. For example, studies have shown that derivatives of this compound can serve as cathode materials in lithium-ion batteries, offering improved energy density and cycling stability.

Moreover, the unique combination of a cyclopropyl group and a sulfanyl group in this molecule has led to its investigation as a chiral auxiliary in asymmetric synthesis. Recent research has demonstrated that this compound can be used to induce high enantioselectivity in certain organic transformations, making it a valuable tool for synthesizing chiral compounds with pharmaceutical relevance.

In conclusion, 1-Cyclopropyl-2-(2-methylphenyl)sulfanylethanone (CAS No. 1339156-59-0) is a versatile compound with significant potential across multiple disciplines. Its structural features, reactivity, and synthetic accessibility make it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.